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Compound of Interest

Compound Name: BW 245C

CAS No.: 72814-32-5

Cat. No.: B1668152

Get Quote

Welcome to the technical support center for BW 245C. This guide is designed for researchers,

scientists, and drug development professionals to provide in-depth, practical solutions for

common solubility challenges encountered during experimentation. Our goal is to move beyond

simple instructions, offering a clear rationale for each step to ensure the integrity and

reproducibility of your results.

Frequently Asked Questions (FAQs)
Q1: What is BW 245C and what are its fundamental
properties?
A1: BW 245C is a stable hydantoin prostaglandin analogue that functions as a potent and

selective agonist for the D-type prostanoid 1 (DP1) receptor.[1][2][3] It is widely used in

research to study the physiological roles of the DP1 receptor, which is involved in processes

like platelet aggregation, vasodilation, and inflammatory responses.[2][3][4] Understanding its

basic properties is the first step to successful handling.

Data Presentation: Chemical and Physical Properties of BW 245C
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Property Value Source

CAS Number 72814-32-5 [1][2]

Molecular Formula C₁₉H₃₂N₂O₅ [1][2]

Molecular Weight 368.5 g/mol [2]

Appearance Crystalline Solid [1][2]

Long-Term Storage -20°C [1][2]

Stability
≥ 4 years (when stored

properly)
[2]

Q2: What are the recommended solvents for preparing
BW 245C stock solutions?
A2: BW 245C exhibits excellent solubility in several common organic solvents but has limited

solubility in aqueous buffers.[1] The choice of solvent is critical and depends on the final

application and the required concentration.

Expertise & Experience: The high solubility in organic solvents is due to the molecule's

chemical structure, which contains significant non-polar regions, such as the cyclohexyl group

and the heptanoic acid chain. These structures interact favorably with organic solvents like

DMSO.

Data Presentation: Solubility Profile of BW 245C

Solvent Approximate Solubility Source

DMSO ~50 mg/mL [1][2]

Ethanol ~50 mg/mL [1][2]

Dimethyl Formamide (DMF) ~50 mg/mL [1][2]

PBS (pH 7.2) ~2.37 mg/mL [1][2]
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Q3: How do I correctly prepare and store a high-
concentration stock solution?
A3: Preparing a stable, high-concentration stock solution is crucial for accurate and

reproducible downstream experiments. The standard procedure involves using an organic

solvent.

Authoritative Grounding: The use of concentrated stock solutions is a standard laboratory

practice to minimize repetitive weighing of small quantities and reduce the potential for error.[5]

Experimental Protocols: Preparing a 50 mg/mL Stock Solution in DMSO

Preparation: Allow the vial of solid BW 245C to equilibrate to room temperature before

opening to prevent condensation of moisture.

Solvent Preparation (Best Practice): Before use, purge the DMSO with an inert gas like

argon or nitrogen. This displaces dissolved oxygen, which can potentially degrade the

compound over long-term storage.[1]

Dissolution: Aseptically add the appropriate volume of the purged DMSO to the vial of BW
245C to achieve a 50 mg/mL concentration. For example, add 1 mL of DMSO to 50 mg of

BW 245C.

Mixing: Vortex or sonicate the solution gently until the crystalline solid is completely

dissolved. Visually inspect the solution against a light source to ensure there are no visible

particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to

avoid repeated freeze-thaw cycles. Store these aliquots at -20°C.[1][2] Under these

conditions, the compound is stable for at least four years.[2]

Mandatory Visualization: Workflow for Preparing an Organic Stock Solution
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Caption: Workflow for preparing a stable BW 245C organic stock solution.
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Troubleshooting Guide: Specific Issues
Q4: I observed precipitation when I diluted my DMSO
stock solution into my aqueous cell culture medium.
What happened and how can I fix it?
A4: This is a common and expected issue known as "precipitation upon dilution." It occurs

because you are transferring a compound from a solvent in which it is highly soluble (DMSO)

into a solvent system (aqueous buffer/medium) where it has very low solubility.

Causality: The solubility of BW 245C in PBS (pH 7.2) is only about 2.37 mg/mL, over 20 times

lower than in DMSO.[1][2] When the DMSO stock is added to the aqueous buffer, the final

concentration of BW 245C may exceed its aqueous solubility limit, causing the excess

compound to precipitate out of the solution. The final percentage of the organic solvent in the

aqueous solution is also a critical factor.

Trustworthiness (Self-Validating System): To solve this, you must ensure two conditions are

met:

The final concentration of BW 245C in the aqueous medium is below its solubility limit (~2.37

mg/mL).

The residual amount of the organic solvent is insignificant, as organic solvents can have

physiological effects at low concentrations.[1]

Experimental Protocols: Step-Wise Dilution to Prevent Precipitation

Calculate Final Concentration: Determine the final working concentration of BW 245C
needed for your experiment. Ensure this is well below the aqueous solubility limit.

Prepare Intermediate Dilutions: Instead of a single large dilution, perform one or more

intermediate dilution steps. For example, first, dilute your 50 mg/mL DMSO stock into a

smaller volume of your aqueous buffer while vortexing to ensure rapid mixing.

Vigorous Mixing: When adding the stock solution to the aqueous buffer, do so dropwise while

the buffer is being vortexed or stirred vigorously. This prevents localized high concentrations

of the compound from forming, which can initiate precipitation.
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Check for Clarity: After each dilution step, visually inspect the solution for any signs of

cloudiness or precipitation before proceeding.

Limit Organic Solvent: Always calculate the final percentage of your organic solvent (e.g.,

DMSO) in the working solution. It is a best practice to keep this percentage below 0.5% (and

ideally below 0.1%) to avoid solvent-induced artifacts in biological assays.

Mandatory Visualization: Troubleshooting Precipitation Logic

Precipitation Observed After Diluting Organic Stock into Aqueous Buffer?

Is Final [BW 245C] > Aqueous Solubility Limit (~2.37 mg/mL)?

Solution: Lower the Final Working Concentration

Yes

Issue: Poor Mixing Technique or High [DMSO]

No

Problem Solved

Action: Re-prepare working solution using step-wise dilution with vigorous vortexing. Ensure final [DMSO] is <0.5%.

Click to download full resolution via product page

Caption: Troubleshooting flowchart for BW 245C precipitation issues.
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Q5: Can I prepare an organic solvent-free aqueous
solution directly? What are the limitations?
A5: Yes, it is possible to prepare organic solvent-free aqueous solutions by directly dissolving

the crystalline solid BW 245C in aqueous buffers.[1] However, this approach has significant

limitations.

Causality & Limitations:

Low Solubility: The primary limitation is the low solubility of BW 245C in aqueous buffers like

PBS (pH 7.2), which is approximately 2.37 mg/mL.[1] This may not be sufficient for

experiments requiring higher concentrations.

Slow Dissolution: The dissolution process will be much slower compared to using an organic

solvent. Gentle warming and stirring may be required to facilitate dissolution.[6]

Instability: Aqueous solutions of BW 245C are not recommended for storage for more than

one day.[1] The compound may be less stable in an aqueous environment, potentially

leading to degradation and loss of activity.

Best Practice: This method is only suitable for experiments that require a fresh, low-

concentration solution of BW 245C and where the presence of any organic solvent is strictly

prohibited. For most applications, preparing a concentrated organic stock and then diluting it

into your aqueous medium immediately before use is the superior and more reliable method.[1]

Q6: How does pH affect the solubility of BW 245C?
A6: The pH of the aqueous solution can influence the solubility of BW 245C.

Expertise & Experience: BW 245C has a heptanoic acid functional group, which is a carboxylic

acid. The solubility of compounds with acidic or basic functional groups is often pH-dependent.

[7]

At Neutral or Basic pH (pH > 7): The carboxylic acid group will be deprotonated (negatively

charged). This ionized form is generally more polar and thus more soluble in aqueous

solutions. The provided solubility data of ~2.37 mg/mL in PBS (pH 7.2) reflects this state.[1]

[2]
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At Acidic pH (pH < 7): The carboxylic acid group will be protonated (neutral). This non-

ionized form is less polar and therefore expected to be less soluble in aqueous solutions.

Trustworthiness (Self-Validating System): If you are working with an acidic buffer system (pH <

7), you should anticipate that the maximum achievable concentration of BW 245C will be lower

than that in a neutral or slightly basic buffer. It is advisable to perform a preliminary solubility

test in your specific buffer system before proceeding with critical experiments.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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